Cas no 2229660-83-5 (4-(1-benzofuran-5-yl)but-3-en-2-amine)

• Product Name: 4-(1-benzofuran-5-yl)but-3-en-2-amine
• CAS No: 2229660-83-5
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 6615894
• PubChem ID: 165610973
• Update Time: 2025-08-04

4-(1-benzofuran-5-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzofuran-5-yl)but-3-en-2-amine
• EN300-1739494
• 2229660-83-5

• Inchi： 1S/C12H13NO/c1-9(13)2-3-10-4-5-12-11(8-10)6-7-14-12/h2-9H,13H2,1H3/b3-2+
• InChI Key： WECHDAFYHVDXLS-NSCUHMNNSA-N
• SMILES： O1C=CC2C=C(C=CC1=2)/C=C/C(C)N

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Additional information on 4-(1-benzofuran-5-yl)but-3-en-2-amine

Chemical Profile of 4-(1-benzofuran-5-yl)but-3-en-2-amine (CAS No. 2229660-83-5)

4-(1-benzofuran-5-yl)but-3-en-2-amine, identified by its Chemical Abstracts Service (CAS) number 2229660-83-5, is a structurally intriguing compound that has garnered attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the class of benzofuran derivatives, which are known for their broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a conjugated butenylamine moiety further enhances its chemical diversity, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 4-(1-benzofuran-5-yl)but-3-en-2-amine consists of a benzofuran core substituted with a butenylamine side chain at the 4-position. This arrangement introduces a balance of aromatic stability and reactive sites, which can be exploited for various chemical modifications. The benzofuran ring is a key pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. The butenylamine group, on the other hand, provides a nucleophilic center that can participate in further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been significant interest in developing novel benzofuran derivatives as therapeutic agents. Studies have demonstrated that modifications within the benzofuran scaffold can modulate biological activity and improve pharmacokinetic properties. For instance, research has shown that certain benzofuran derivatives exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The compound 4-(1-benzofuran-5-yl)but-3-en-2-amine represents an interesting case study in this context, as its structural features may confer similar biological effects while offering new opportunities for optimization.

One of the most compelling aspects of 4-(1-benzofuran-5-yl)but-3-en-2-amine is its potential as a building block for more complex molecules. The conjugated system formed by the butenylamine group and the benzofuran ring can be leveraged to design compounds with enhanced binding affinity and selectivity. Additionally, the presence of an amine functionality allows for further derivatization through reactions such as acylation, alkylation, or coupling with other heterocycles. These chemical transformations open up avenues for creating libraries of compounds that can be screened for biological activity.

Recent advances in computational chemistry have also facilitated the study of 4-(1-benzofuran-5-yl)but-3-en-2-amine and its derivatives. Molecular modeling techniques can predict binding modes and interactions with potential targets, providing insights into how structural modifications might influence biological activity. Such computational approaches are particularly valuable in early-stage drug discovery, where they can help prioritize compounds for experimental validation. By integrating experimental data with computational predictions, researchers can accelerate the development process and identify promising candidates more efficiently.

The synthesis of 4-(1-benzofuran-5-yl)but-3-en-2-amine presents an interesting challenge due to its complex structure. Traditional synthetic routes may involve multi-step sequences involving cross-coupling reactions, cyclization steps, and functional group transformations. However, recent methodologies have focused on streamlined approaches that minimize synthetic steps while maintaining high yields and purity. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the benzofuran ring efficiently. Additionally, transition-metal-catalyzed reactions can facilitate the introduction of the butenylamine moiety without excessive byproduct formation.

Once synthesized, 4-(1-benzofuran-5-yl)but-3-en-2-amine can be subjected to various biological assays to evaluate its potential therapeutic applications. These assays may include enzyme inhibition studies, cell-based assays for cytotoxicity or proliferation effects, and interaction studies with specific protein targets. The results from these experiments will provide valuable data on its pharmacological profile and help determine whether it warrants further development into a lead compound.

In conclusion,4-(1-benzofuran - 5 - yl)but - 3 - en - 2 - amine (CAS No . 2229660 - 83 - 5) is a structurally diverse compound with significant potential in pharmaceutical research . Its unique combination of pharmacophoric elements makes it an attractive candidate for further exploration , particularly in the context of developing novel therapeutic agents . As research continues to uncover new applications for benzofuran derivatives , compounds like this one will play an increasingly important role in drug discovery and development efforts .